3,5-dimethyl-1-[(3-nitro-1H-pyrazol-1-yl)acetyl]-1H-pyrazole

• IUPAC Name: 1-(3,5-dimethylpyrazol-1-yl)-2-(3-nitropyrazol-1-yl)ethanone
• InChI: InChI=1S/C10H11N5O3/c1-7-5-8(2)14(11-7)10(16)6-13-4-3-9(12-13)15(17)18/h3-5H,6H2,1-2H3
• InChI Key: VSCNZQQBRVNYLT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C(=O)CN2C=CC(=N2)[N+](=O)[O-])C
• Molecular Formula: C10H11N5O3
• Molecular Weight: 249.23 g/mol

Description

Pyrazoles are a class of organic compounds with a five-membered aromatic ring structure, comprising two nitrogen atoms and three carbon atoms. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Synthesis Analysis

Pyrazole nucleus can be synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For example, 3,5-dimethylpyrazole can be synthesized from the condensation of acetylacetone and hydrazine.

Molecular Structure Analysis

The molecular structure of pyrazoles is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles can undergo various chemical reactions. For instance, substituted 5-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-oxazole-4-carbonitrile differently reacts with nitrogen bases having different numbers of labile hydrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of pyrazoles can vary. For example, 3,5-dimethylpyrazole is a white solid that dissolves well in polar organic solvents.

Mechanism of Action

The mechanism of action of pyrazole derivatives can vary depending on their structure and the target they interact with. For instance, some pyrazole derivatives have shown potent anti-tubercular activity against Mycobacterium tuberculosis strain.

Safety and Hazards

The safety and hazards of pyrazole derivatives can vary depending on their structure. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific safety and hazard information.

Future Directions

The future directions in the field of pyrazole research could involve the development of new synthetic techniques and the exploration of their biological activity. For instance, new 4,5-diaminopyrazole derivatives can be synthesized from enehydrazino nitriles.